Cas no 79-83-4 (D-Pantothenic acid)

D-pantothenic acid (pantothenate) is an essential micronutrient. As the precursor of coenzyme A (COA), it plays a key role in countless biological processes, including regulating carbohydrate, lipid, protein and nucleic acid metabolism

D-Pantothenic acid structure

Product Name:D-Pantothenic acid

CAS No:79-83-4

Molecular Formula:C₉H₁₇NO₅

Molecular Weight:219.234983205795

CID:564643

PubChem ID:6613

D-Pantothenic acid Properties

Names and Identifiers

- Pantothenic acid
- (R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoic acid
- b-Alanine,N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
- Calcium-D-pantothenate
- D-PANTOTHENIC ACID
- Pantothenic Acid (Technical Grade, Contains Lactone)
- (R)-Pantothenate
- Ca pantothenaat
- Chick antidermatitis factor
- D(+)-N-(2,4-Dihydroxy- 3,3-diMethylbutyryl)-β-alanine
- d-pantothenicaci
- D-VITAMIN B(5)
- kyselinapantothenova
- PANTOTHENATE
- Pantothenic
- Vitamin B5
- (R)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-beta-alanine
- D-Pantothenic acid
- N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanine (ACI)
- Pantothenic acid, D- (8CI)
- β-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)- (ZCI)
- (+)-Pantothenic acid
- (D)-(+)-Pantothenic acid
- (R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoicacid
- D(+)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-β-alanine
- MeSH ID: D010205
- PANTOTHENOIC ACID
- (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine, ion(1-)
- D-(+)-pantothenic acid
- N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alaninate
- (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine
- N-[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]-beta-alanine
- N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alanine
- D(+)-N-(2,4-dihydroxy-3,3-dimethylbutyryl)-beta-alanine
- (R)-pantothenic acid
- Vitamin B 5
- B 5, Vitamin
- PANTOTHENIC ACID [WHO-DD]
- (+)-(R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoic acid
- beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)-
- beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)- (9CI)
- HMS2090P08
- DB01783
- N-((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-.BETA.-ALANINE
- Pantothen Pharmaselect
- 3-[[(2R)-2,4-dihydroxy-3,3-dimethyl-butanoyl]amino]propionic acid
- D(+)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-b-alanine
- .beta.-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)-
- BRD-K29392254-001-02-2
- HSDB 1020
- BRD-K29392254-236-01-6
- Pantothenic acid (pantothenate)
- AKOS016010488
- 4-04-00-02569 (Beilstein Handbook Reference)
- 79-83-4
- C00864
- PANTOTHENIC ACID (MART.)
- EINECS 201-229-0
- E83797
- 19F5HK2737
- NCGC00346610-01
- 1ST001412-100W
- (D)-(+)-Pantothenate
- DTXSID9023417
- PANTOTHENIC ACID [MART.]
- d-pantothenate
- BRD-K29392254-001-03-0
- SBI-0206933.P001
- beta-Alanine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
- PANTOTHENIC ACID [HSDB]
- N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-ss-alanine
- NCGC00183031-08
- GTPL4668
- D07413
- VITAMIN B5 [GREEN BOOK]
- DTXCID203417
- HY-B0430
- 450B5472-A689-4BCA-9BC1-58691B72D00F
- B5, Vitamin
- Q63390527
- 3-[(2R)-2,4-dihydroxy-3,3-dimethylbutanamido]propanoic acid
- N-((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-beta-ALANINE
- Pantothenic acid, D-
- beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-,(R)-
- bmse000287
- 3-((R)-2,4-Dihydroxy-3,3-dimethyl-butyrylamino)-propionic acid
- Vitamin B-5
- delta-Pantothenate
- (+)-Pantothenate
- b-Alanine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]- (9CI)
- VITAMIN B5 [VANDF]
- SW220291-1
- PANTOTHENIC ACID [VANDF]
- EN300-113766
- CHEMBL1594
- pantothenic-acid
- BRN 1727064
- PAU
- 3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoic acid
- Pantothenic acid (d)
- AS-75446
- ()-pantothenate;()-vitamin B5
- D-Pantothenic acid Solution in Water, 100ug/mL
- CHEBI:46905
- Kyselina pantothenova
- NS00069969
- PANTOTHENIC ACID [ORANGE BOOK]
- Pantotenico acido
- HMS3656K08
- Pantothenic acid (BAN)
- N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-beta-alanine
- N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-beta-alanine
- Kyselina pantothenova [Czech]
- PANTOTHENIC ACID [MI]
- (D,+)-N(alpha-gamma-Dihydroxy-beta,beta-dimethylbutyryl)-beta-alanine
- SCHEMBL5436
- Pantothen Pharmaselect (TN)
- Pantothenic Acid [BAN]
- delta-Pantothenic acid
- UNII-19F5HK2737
- 3-[[(2R)-3,3-dimethyl-2,4-bis(oxidanyl)butanoyl]amino]propanoic acid
- MFCD00020513
- +Expand
- MDL： MFCD00020513
- InChIKey： GHOKWGTUZJEAQD-ZETCQYMHSA-N
- Inchi： 1S/C9H17NO5/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13)/t7-/m0/s1
- SMILES： [C@H](O)(C(=O)NCCC(=O)O)C(C)(C)CO

Computed Properties

Exact Mass: 219.11100
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 7
Monoisotopic Mass: 219.111
Heavy Atom Count: 15
Complexity: 239
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.343
Topological Polar Surface Area: 107A^2

Experimental Properties

LogP: -0.65240
PSA: 106.86000
Refractive Index: 1.4315 (estimate)
Boiling Point: 551.5°C at 760 mmHg
Melting Point: 178-179 ºC
Vapor Pressure: 0.0±3.4 mmHg at 25°C
Flash Point: 287.3 °C
Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
Specific Rotation: D25 +37.5°
Density: 1.266

D-Pantothenic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003715-1g	N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanine	79-83-4	95%	1g	$138.00	2024-04-21
A2B Chem LLC	AB48281-100mg	D-Pantothenic acid	79-83-4	95%	100mg	$42.00	2024-04-19
Aaron	AR00379H-100mg	N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanine	79-83-4	98%	100mg	$81.00
abcr	AB597039-1g	D-Pantothenic acid, 98%; .	79-83-4	98%	1g	€277.70	2024-07-19
Ambeed	A102301-500g	(+)-(R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoic acid	79-83-4	98+%	500g	$303.0	2024-07-24
Enamine	EN300-113766-0.05g	3-[(2R)-2,4-dihydroxy-3,3-dimethylbutanamido]propanoic acid	79-83-4	95%	0.05g	$73.0	2023-10-26
eNovation Chemicals LLC	Y1234083-100g	N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-alanine	79-83-4	95%	100g	$195
MedChemExpress	HY-B0430-100mg	D-Pantothenic acid	79-83-4	≥98.0%	100mg	￥600	2024-04-17
TRC	P190305-250mg	Pantothenic Acid (Technical Grade, Contains Lactone)	79-83-4		250mg	$ 173.00	2023-09-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P275366-50mg	D-Pantothenic acid	79-83-4	95%	50mg	¥149.90	2023-09-01

D-Pantothenic acid Synthesis

Synthetic Circuit 1

867-81-2

79-83-4

Reaction Conditions

1.1 Reagents: Amberlite IR 120 Solvents: Methanol

Reference

Design and synthesis of Coenzyme A analogues as Aurora kinase A inhibitors: An exploration of the roles of the pyrophosphate and pantetheine moieties

Bellany, Fiona; et al, Bioorganic & Medicinal Chemistry, 2020, 28(22),

Synthetic Circuit 2

60979-68-2

107-95-9

79-83-4

Reaction Conditions

1.1 Catalysts: Pantothenate synthetase ; 32 h, rt

Reference

A highly active pantothenate synthetase from Corynebacterium glutamicum enables the production of D-pantothenic acid with high productivity

Tigu, Fitsum; et al, Applied Microbiology and Biotechnology, 2018, 102(14), 6039-6046

Synthetic Circuit 3

20938-57-2

79-83-4

Reaction Conditions

Reference

Stereospecific reduction of ethyl 2'-ketopantothenate to ethyl D-(+)-pantothenate with microbial cells as a catalyst

Kataoka, Michihiko; et al, Applied and Environmental Microbiology, 1990, 56(11), 3595-7

Synthetic Circuit 4

719301-75-4

79-83-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Enantiodivergent syntheses of pantolactone and pantothenic acid from D-mannitol

Sanyal, Ishita; et al, Synthesis, 2012, 44(7), 1102-1108

Synthetic Circuit 5

1265205-80-8

79-83-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Fast and Flexible Synthesis of Pantothenic Acid and CJ-15,801

Sewell, Alan L.; et al, Organic Letters, 2011, 13(4), 800-803

Synthetic Circuit 6

1265205-80-8

79-83-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

The Design and Synthesis of Novel Potential Anti-malarial Compounds

Villa, Mathew V. J., 2009, , ,

Synthetic Circuit 7

1112-33-0

107-95-9

79-83-4

Reaction Conditions

1.1 Catalysts: Pantothenate synthetase

Reference

Pantothenate auxotrophy of Methylobacterium spp. isolated from living plants

Yoshida, Yusuke; et al, Bioscience, 2019, 83(3), 569-577

Synthetic Circuit 8

1265205-79-5

79-83-4

Reaction Conditions

1.1 Reagents: Water Catalysts: Bismuth trichloride Solvents: Acetonitrile ; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 min
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Fast and Flexible Synthesis of Pantothenic Acid and CJ-15,801

Sewell, Alan L.; et al, Organic Letters, 2011, 13(4), 800-803

Synthetic Circuit 9

1265205-79-5

79-83-4

Reaction Conditions

1.1 Reagents: Water , Bismuth trichloride Solvents: Acetonitrile
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

The Design and Synthesis of Novel Potential Anti-malarial Compounds

Villa, Mathew V. J., 2009, , ,

Synthetic Circuit 10

1377411-65-8

79-83-4

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 0 °C; 3 h, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Enantiodivergent syntheses of pantolactone and pantothenic acid from D-mannitol

Sanyal, Ishita; et al, Synthesis, 2012, 44(7), 1102-1108

Synthetic Circuit 11

599-04-2

79-83-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 3 h, rt
2.1 Catalysts: Pantothenate synthetase ; 32 h, rt

Reference

A highly active pantothenate synthetase from Corynebacterium glutamicum enables the production of D-pantothenic acid with high productivity

Tigu, Fitsum; et al, Applied Microbiology and Biotechnology, 2018, 102(14), 6039-6046

D-Pantothenic acid Raw materials

D-Pantothenic acid Preparation Products

D-Pantothenic acid (79-83-4)

D-Pantothenic acid Suppliers

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D-Pantothenic acid Related Literature

1. 753. Coenzyme A. Part III. Synthesis of pantothenic acid-2′ : 4′ phosphate and further structural considerations

J. Baddiley,E. M. Thain J. Chem. Soc. 1951 3421
2. Chiral ligand exchange capillary electrophoresis using borate anion as a central ion

Shuji Kodama,Atsushi Yamamoto,Reiko Iio,Keiji Sakamoto,Akinobu Matsunaga,Kazuichi Hayakawa Analyst 2004 129 1238
3. HPLC determination of pantothenic acid in royal jelly

Marco Ciulu,Ignazio Floris,Valeria M. Nurchi,Angelo Panzanelli,Maria I. Pilo,Nadia Spano,Gavino Sanna Anal. Methods 2013 5 6682
4. The broad amine scope of pantothenate synthetase enables the synthesis of pharmaceutically relevant amides

Mohammad Z. Abidin,Thangavelu Saravanan,Erick Strauss,Gerrit J. Poelarends Org. Biomol. Chem. 2021 19 4515
5. Biocatalytic kinetic resolution of d,l-pantolactone by using a novel recombinant d-lactonase

Qiu-Hua Zhang,Yi Fang,Wen-Fang Luo,Liu-Nv Huang RSC Adv. 2021 11 721
6. Pantothenic acid quantification by a stable isotope dilution assay based on liquid chromatography-tandem mass spectrometry

Michael Rychlik Analyst 2003 128 832
7. Thermal degradation kinetics of nicotinic acid, pantothenic acid and catechin derived from Averrhoa bilimbi fruits

N. Muhamad,M. M. Yusoff,J. Gimbun RSC Adv. 2015 5 74132
8. The beauty of biocatalysis: sustainable synthesis of ingredients in cosmetics

Rachel S. Heath,Rebecca E. Ruscoe,Nicholas J. Turner Nat. Prod. Rep. 2022 39 335
9. Application of modifier-free gold nanoparticle colorimetric sensing for rapid screening and detection of vitamin B1

Paweenar Duenchay,Kantima Kaewjua,Orawon Chailapakul,Weena Siangproh New J. Chem. 2020 44 9223
10. Metabolomic profiling of matured coconut water during post-harvest storage revealed discrimination and distinct changes in metabolites

Weijun Chen,Guanfei Zhang,Wenxue Chen,Qiuping Zhong,Haiming Chen RSC Adv. 2018 8 31396
11. Metabolomic profiling of matured coconut water during post-harvest storage revealed discrimination and distinct changes in metabolites

Weijun Chen,Guanfei Zhang,Wenxue Chen,Qiuping Zhong,Haiming Chen RSC Adv. 2018 8 31396

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